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Compound of Interest

Compound Name: 3-Methoxy-6-methylpicolinonitrile

Cat. No.: B1590255

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties,
synthesis, and spectral data for 3-Methoxy-6-methylpicolinonitrile. While this compound is of
interest within the broader class of picolinonitriles, which are significant in medicinal chemistry,
specific experimental data for this particular molecule is limited in publicly accessible literature.

Core Chemical Properties

3-Methoxy-6-methylpicolinonitrile is a substituted pyridine derivative. The presence of the
nitrile and methoxy functional groups, along with the methyl-substituted pyridine ring, suggests
its potential as a versatile intermediate in the synthesis of more complex molecules.

Table 1: Physicochemical Properties of 3-Methoxy-6-methylpicolinonitrile
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Property Value Source
CAS Number 95109-36-7 [1]
Molecular Formula CsHsN20 [1]
Molecular Weight 148.16 g/mol [1]
SMILES COC1=CC=C(C)N=C1C#N [2]

InChl=1S/C8H8N20/c1-6-3-4-

InChl 8(11-2)7(5-9)10-6/h3-4H,1- 2]
2H3

Melting Point Data not available

Boiling Point Data not available [3]

Solubility Data not available

Spectral Data

Detailed experimental spectral data for 3-Methoxy-6-methylpicolinonitrile are not readily
available. However, based on the chemical structure, the expected NMR signals can be
predicted.

Table 2: Predicted 'H and 3C NMR Chemical Shifts for 3-Methoxy-6-methylpicolinonitrile
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Predicted Chemical Shift

Nucleus Notes
(ppm)
) Expected in the aromatic
1H Aromatic Protons (2H) ) ] ] ]
region, likely showing coupling.
Methoxy Protons (3H) Singlet.
Methyl Protons (3H) Singlet.
o ] Expected in the aromatic
13C Pyridine Ring Carbons (5C)

region.

o Characteristic shift for a nitrile
Nitrile Carbon (1C)
carbon.

Expected shift for a methoxy
Methoxy Carbon (1C)
carbon.

Expected shift for a methyl
Methyl Carbon (1C)
carbon.

Note: These are predicted values and may differ from experimental results. The actual
chemical shifts are influenced by the solvent and other experimental conditions.[4][5][6]

Experimental Protocols
Synthesis of Substituted Picolinonitriles (General
Methodologies)

While a specific, detailed experimental protocol for the synthesis of 3-Methoxy-6-
methylpicolinonitrile is not available in the reviewed literature, general methods for the
synthesis of substituted picolinonitriles can be adapted. These methods often involve the
construction of the pyridine ring followed by the introduction or modification of functional
groups.

General Synthetic Approach:

A plausible synthetic route could involve the following key transformations:
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e Pyridine Ring Formation: Synthesis of a suitably substituted pyridine ring.

e Introduction of the Cyano Group: Cyanation of a pyridine derivative, for example, through a
Sandmeyer reaction from an amino-substituted precursor or by cyanation of a halopyridine.

[7]

e Introduction of the Methoxy and Methyl Groups: These groups can be introduced at various
stages of the synthesis via nucleophilic substitution or other standard organic

transformations.[7]

The following diagram illustrates a generalized workflow for the synthesis of a substituted

picolinonitrile.

Generalized Synthesis Workflow

Starting Materials

'

Pyridine Ring Formation

'

Functional Group Interconversion (e.g., Halogenation)

'

Cyanation Reaction

'

Introduction of Substituents (e.g., Methoxy, Methyl)

'

3-Methoxy-6-methylpicolinonitrile
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Methoxy-6-methylpicolinonitrile.

Purification

Purification of the final product would typically involve standard laboratory techniques.
General Purification Protocol:

o Extraction: The crude product would be extracted from the reaction mixture using a suitable
organic solvent.

o Chromatography: Column chromatography is a common method for purifying organic
compounds. For a compound like 3-Methoxy-6-methylpicolinonitrile, silica gel would likely
be a suitable stationary phase, with a mobile phase consisting of a mixture of non-polar and
polar solvents (e.g., hexanes and ethyl acetate).[8]

» Recrystallization: If the product is a solid, recrystallization from an appropriate solvent
system can be used to obtain a highly pure crystalline material.[9]

The following diagram outlines a general purification workflow.
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General Purification Workflow
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Caption: General workflow for the purification of an organic compound.
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Biological Activity and Signaling Pathways

There is currently no specific information in the public domain regarding the biological activity,
mechanism of action, or any associated signaling pathways for 3-Methoxy-6-
methylpicolinonitrile. The broader class of substituted picolinonitriles is of significant interest
in medicinal chemistry due to the prevalence of the pyridine scaffold in numerous
pharmaceutical agents.[7] The nitrile group is a versatile functional handle that can be
converted into other functional groups, making picolinonitriles valuable intermediates in drug
discovery.[7]

Given the lack of specific biological data, no signaling pathway or experimental workflow
diagrams related to the biological effects of 3-Methoxy-6-methylpicolinonitrile can be
provided at this time. Further research is required to elucidate any potential biological roles of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-depth Technical Guide: 3-Methoxy-6-
methylpicolinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590255#3-methoxy-6-methylpicolinonitrile-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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